6-Chloro-3-methyl-5-nitroquinoline
Cat. No. B8588398
M. Wt: 222.63 g/mol
InChI Key: DXBSRXOKDVSOJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07781438B2
Procedure details
To a solution of 6-chloro-3-methyl-5-nitroquinoline (6.70 g, 30.1 mmol) in methanol (45 mL) was added iron powder (5.55 g, 99.3 mmol), followed by careful addition of a concentrated aqueous HCl solution (15.6 mL). The resulting reaction mixture was heated for 1 h at 50° C. and concentrated at reduced pressure using a rotary evaporator. The residue was dissolved in water and basified (pH=9) using a 33% aqueous ammonia solution. The resulting brown suspension was extracted twice with EtOAc and the combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated at reduced pressure to afford the title compound as a brown solid (4.92 g, 25.5 mmol, 85%). 1H NMR (400 MHz, CDCl3, 298 K): δ=8.75 (s, 1H), 7.93 (s, 1H), 7.53 (d, J=9.0 Hz, 1H), 7.50 (d, J=9.0 Hz, 1H), 2.56 (s, 3H). MS (ES+): 193 (M(C10H935ClN2)+H)+.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:3]([N+:13]([O-])=O)=[C:4]2[C:9](=[CH:10][CH:11]=1)[N:8]=[CH:7][C:6]([CH3:12])=[CH:5]2.Cl>CO.[Fe]>[Cl:1][C:2]1[C:3]([NH2:13])=[C:4]2[C:9](=[CH:10][CH:11]=1)[N:8]=[CH:7][C:6]([CH3:12])=[CH:5]2
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Inputs
Step One
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Name
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|
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Quantity
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6.7 g
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Type
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reactant
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Smiles
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ClC=1C(=C2C=C(C=NC2=CC1)C)[N+](=O)[O-]
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Name
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|
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Quantity
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45 mL
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Type
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solvent
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Smiles
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CO
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Name
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|
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Quantity
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5.55 g
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Type
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catalyst
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Smiles
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[Fe]
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Step Two
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Name
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|
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Quantity
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15.6 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The resulting reaction mixture
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated at reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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a rotary evaporator
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in water
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EXTRACTION
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Type
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EXTRACTION
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Details
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The resulting brown suspension was extracted twice with EtOAc
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WASH
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Type
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WASH
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Details
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the combined organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated at reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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ClC=1C(=C2C=C(C=NC2=CC1)C)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 25.5 mmol | |
| AMOUNT: MASS | 4.92 g | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 84.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
